Cas no 821799-26-2 (3-Hexen-2-one, 6-phenyl-4-(trifluoromethyl)-, (3E)-)

• Product name: 3-Hexen-2-one, 6-phenyl-4-(trifluoromethyl)-, (3E)-
• CAS No: 821799-26-2
• MF: C₁₃H₁₃F₃O
• MW: 242.236934423447
• CID: 696318
• PubChem ID: 71419727

3-Hexen-2-one, 6-phenyl-4-(trifluoromethyl)-, (3E)- Chemical and Physical Properties

Names and Identifiers

• 3-Hexen-2-one, 6-phenyl-4-(trifluoromethyl)-, (3E)-
• 6-phenyl-4-(trifluoromethyl)hex-3-en-2-one
• DTXSID10838957
• 821799-26-2

• Inchi： InChI=1S/C13H13F3O/c1-10(17)9-12(13(14,15)16)8-7-11-5-3-2-4-6-11/h2-6,9H,7-8H2,1H3
• InChI Key： XBAKHQLXQGPVQG-UHFFFAOYSA-N
• SMILES： CC(=O)C=C(CCC1=CC=CC=C1)C(F)(F)F

Computed Properties

• Exact Mass: 242.09184952g/mol
• Monoisotopic Mass: 242.09184952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1Ų